Cas no 885277-08-7 (5-Chloropyridine-2-sulfonyl chloride)

5-Chloropyridine-2-sulfonyl chloride is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as a sulfonyl chloride derivative, enabling efficient introduction of the 5-chloropyridine-2-sulfonyl moiety into target molecules. The compound serves as a valuable intermediate for constructing sulfonamides, sulfonate esters, and other functionalized pyridine derivatives. Its electron-withdrawing chloropyridine ring enhances electrophilicity, facilitating nucleophilic substitution reactions. The product is particularly useful in medicinal chemistry for modifying bioactive compounds or developing new drug candidates. Careful handling is required due to its moisture sensitivity and reactivity. It is typically stored under inert conditions to maintain stability.

5-Chloropyridine-2-sulfonyl chloride structure

885277-08-7 structure

Product Name:5-Chloropyridine-2-sulfonyl chloride

CAS No:885277-08-7

MF:C₅H₃Cl₂NO₂S

MW:212.053817987442

MDL:MFCD06739113

CID:711412

PubChem ID:44558098

Update Time:2025-05-27

5-Chloropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Chloropyridine-2-sulfonyl chloride
- 2-Pyridinesulfonylchloride, 5-chloro-
- 5-CHLORO-PYRIDINE-2-SULFONYL CHLORIDE
- 5-Chloro-2-pyridinesulfonyl chloride (ACI)
- SCHEMBL1465207
- AKOS010078372
- ZPHYQPBAPHPVAL-UHFFFAOYSA-N
- CS-0044336
- EN300-149920
- AB28625
- BS-17875
- 885277-08-7
- 5-Chloropyridine-2-sulfonylchloride
- MFCD06739113
- 2-Pyridinesulfonylchloride,5-chloro-
- DTXSID70659342
- MDL： MFCD06739113
- Inchi： 1S/C5H3Cl2NO2S/c6-4-1-2-5(8-3-4)11(7,9)10/h1-3H
- InChI Key： ZPHYQPBAPHPVAL-UHFFFAOYSA-N
- SMILES： O=S(C1C=CC(Cl)=CN=1)(Cl)=O

Computed Properties

Exact Mass: 210.92600
Monoisotopic Mass: 210.9261549g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8
Topological Polar Surface Area: 55.4Å²

Experimental Properties

PSA: 55.41000
LogP: 2.74330

5-Chloropyridine-2-sulfonyl chloride Pricemore >>

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